11-Octadecenal

Description

11-Octadecenal, also known as (E)-octadec-11-enal, is a long-chain unsaturated aldehyde with the molecular formula C$_{18}$
H$_{34}$
O and a molecular weight of approximately 266.46 g/mol. It is characterized by the presence of a double bond between the 11th and 12th carbon atoms in its hydrocarbon chain. This compound is notable for its applications in various fields, including organic synthesis and as a potential biological agent.

Sources and Synthesis

11-Octadecenal can be derived from various natural sources, particularly from plant oils and certain bacterial metabolites. It has also been synthesized through various organic reactions, including the oxidation of fatty alcohols or fatty acids.

Notable Synthesis Methods:

• Oxidation of Fatty Alcohols: The conversion of fatty alcohols to aldehydes using oxidizing agents.

• Dehydrogenation of Fatty Acids: Removal of hydrogen from fatty acids to yield aldehydes.

Biological Activity

Research indicates that 11-octadecenal exhibits antibacterial properties and may act as a pheromone in certain insect species, notably in attracting wax moths (Achroia grisella). Its potential applications in pest control highlight its significance in agricultural chemistry.

Table 2: Biological Activities of 11-Octadecenal

Activity Type	Description
Antibacterial	Effective against various bacterial strains
Insect Pheromone	Attracts wax moths for mating
Potential Therapeutic	Investigated for possible therapeutic uses

Applications

The applications of 11-octadecenal span several domains:

• Agricultural Chemistry: Utilized as a natural insect attractant.

• Organic Synthesis: Serves as an intermediate in the synthesis of complex organic molecules.

• Biochemical Research: Studied for its potential roles in signaling pathways and microbial interactions.

Research Findings

Recent studies have focused on the synthesis and characterization of derivatives of 11-octadecenal, exploring their biological activities and potential therapeutic applications. For instance, derivatives have shown promise in anticancer research, highlighting the compound's versatility.

Table 3: Recent Research Highlights

Study Focus	Findings
Antitumor Activity	Some derivatives exhibit significant cytotoxicity against cancer cell lines.
Synthesis Techniques	Various synthetic routes have been optimized to enhance yield and purity.

• CAS No.: 56554-95-1
• Product Name: 11-Octadecenal
• Molecular Formula: C18H34O
• Molecular Weight: 266.5 g/mol
• IUPAC Name: octadec-11-enal
• Standard InChI: InChI=1S/C18H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h7-8,18H,2-6,9-17H2,1H3
• Standard InChIKey: YSSVMXHKWSNHLH-UHFFFAOYSA-N
• Isomeric SMILES: CCCCCC/C=C/CCCCCCCCCC=O
• SMILES: CCCCCCC=CCCCCCCCCCC=O
• Canonical SMILES: CCCCCCC=CCCCCCCCCCC=O
• Purity: 96%
• Synonyms: Z11-18:Ald
• PubChem Compound: 3014269
• Last Modified: Feb 18 2024